Sanicro 31

• CAS No.: 11121-96-3
• Molecular Formula: C.Al.Cr.Cu.Fe.Mn.Ni.Si.Ti
• Molecular Weight: 399.964

Description

Sanicro 31, also commonly known as Alloy 800HT, is an austenitic nickel-iron-chromium superalloy engineered for severe high-temperature environments. It is characterized by its high creep strength and exceptional structural stability at temperatures up to 1100°C (2010°F) . For optimal ductility, it is recommended for use above 700°C (1290°F) . The alloy's performance is derived from a balanced chemical composition, nominally including 30.5% Nickel, 20.5% Chromium, and 0.5% each of Titanium and Aluminum, with Iron making up the balance . Primary Research Applications This alloy is specifically valuable in research sectors involving high-temperature processes and corrosion. Its main applications include serving as a material for pigtails and headers in plants for the production of synthetic gas (e.g., for ammonia and methanol) , furnace tubes in the production of ethylene and vinyl chloride , heat exchanger tubing for fluidized bed combustion , and components like muffle tubes in continuous wire annealing furnaces and thermocouple protection sheaths . Key Properties and Research Value The research value of this compound lies in its combination of properties that simulate or enable long-term service in aggressive environments: • Oxidation & Carburization Resistance: The alloy exhibits high resistance to oxidation and very good resistance to carburization in atmospheres with high carbon activity, due to its protective surface oxide layer . • Nitrogen Absorption Resistance: A distinguishing characteristic is its excellent resistance to nitrogen absorption, making it a recommended material for research involving cracked ammonia and hydrogen atmospheres at high temperatures . • Mechanical Performance: At room temperature, it typically exhibits a tensile strength of 500-700 MPa, a proof strength (Rp0.2) of at least 172 MPa, and an elongation of 35% or more . • Fabrication: The alloy demonstrates good weldability using common techniques like gas-tungsten arc welding (GTAW/TIG) and shielded metal-arc welding (SMAW/MMA), with preheating and post-weld heat treatment generally not required . Disclaimer: This product is intended for laboratory research purposes only. It is strictly labeled "For Research Use Only" (RUO) and is not intended for diagnostic, therapeutic, or personal use.

Metallurgical Foundations and Microstructural Characteristics of Sanicro 31ht

Nominal Chemical Composition and Alloying Element Influence

Sanicro 31HT is primarily composed of nickel, iron, and chromium, with specific additions of other elements to enhance its high-temperature properties. The nominal chemical composition typically falls within the ranges shown in the table below.

Element	Content (wt.%)
Nickel	30.0 - 35.0
Chromium	19.0 - 23.0
Iron	Balance
Carbon	0.06 - 0.10
Silicon	≤ 1.0
Manganese	≤ 1.5
Titanium	0.15 - 0.60
Aluminum	0.15 - 0.60
Copper	≤ 0.75
Sulfur	≤ 0.015
Phosphorus	≤ 0.015
Titanium + Aluminum	0.85 - 1.2

Note: Specific compositions may vary slightly depending on the product form and standard. metalsuppliersonline.com

The influence of key alloying elements is significant:

Nickel: Provides good resistance to stress corrosion cracking and contributes to the austenitic structure stability. The high nickel content in Sanicro 31HT (around 30-35%) is crucial for its resistance to carburization and nitrogen absorption at high temperatures alleima.comalleima.comaimnet.it.

Chromium: Offers excellent resistance to oxidation and other forms of high-temperature corrosion by forming a protective oxide layer alleima.comalleima.com.

Carbon: A controlled higher carbon content (compared to standard Alloy 800) contributes to improved creep and rupture strength, particularly through the precipitation of carbides metalsuppliersonline.comresearchgate.net.

Titanium and Aluminum: These elements are important for precipitation strengthening, particularly through the formation of gamma prime (γ') precipitates (Ni₃(Al, Ti)) in certain temperature ranges. The controlled maximization of (Ti + Al) content in Sanicro 31HT is designed to minimize the precipitation of embrittling phases alleima.comalleima.com.

As-Received Microstructure

The as-received microstructure of Sanicro 31HT is primarily austenitic, a face-centered cubic (FCC) solid solution of the alloying elements. This structure is stable over a wide temperature range.

Grain Morphology and Size Distribution

For optimum creep rupture strength, Sanicro 31HT is typically solution annealed. This heat treatment is performed at high temperatures (recommended between 1150-1200°C) followed by rapid cooling, such as water quenching alleima.com. The goal of solution annealing is to dissolve carbides and other precipitates and to achieve a specific grain size. For high-temperature service, an average grain size of ASTM No. 5 or coarser is recommended alleima.com. A coarser grain structure is generally associated with higher creep resistance ureaknowhow.com. Excessive grain growth, however, should be avoided alleima.com.

Initial Precipitate Phases and Distribution

In the as-received, solution-annealed condition, the microstructure should ideally be a single-phase austenite (B1171964). However, some initial precipitate phases can be present. Coarse Ti(C, N) precipitates, for instance, can form during the melting process and remain stable even after solution annealing researchgate.net. These are generally dispersed within the matrix. Depending on the specific heat treatment and cooling rate, a limited amount of other initial precipitates might be present, but the solution annealing aims to minimize these to ensure optimal properties for high-temperature service.

Microstructural Evolution during Thermal Exposure and Aging

Exposure to elevated temperatures over extended periods can lead to microstructural changes in Sanicro 31HT, primarily involving the precipitation of various phases. These changes can influence the mechanical properties and long-term performance of the alloy.

Precipitation Kinetics and Thermodynamics

The precipitation behavior in Sanicro 31HT during thermal exposure is a complex process governed by the kinetics and thermodynamics of phase formation. The types of precipitates that form and their evolution depend on factors such as temperature, time, and the specific composition of the alloy. While Sanicro 31HT is designed to have high structural stability and a low tendency for the precipitation of embrittling phases due to its high nickel content and controlled Ti+Al, precipitation can still occur within certain temperature ranges alleima.comalleima.com.

One significant precipitation phenomenon is the formation of gamma prime (γ'), an intermetallic phase with the composition Ni₃(Al, Ti). This phase can precipitate in the temperature range of approximately 550-700°C alleima.com. The precipitation of γ' can lead to a reduction in the ductility of the alloy alleima.com. To mitigate this, modified versions of Sanicro 31HT with adapted chemical composition and heat treatment are available for service in this temperature range alleima.com.

Intermetallic precipitations can also pose a risk in the temperature range of 540-760°C, and rapid cooling after hot working in this range is recommended to avoid intergranular corrosion alleima.com.

Formation and Growth of M23C6 Carbides

M₂₃C₆ carbides are a common precipitate in austenitic stainless steels and high-temperature alloys like Sanicro 31HT, particularly after exposure to elevated temperatures. These chromium-rich carbides typically precipitate at grain boundaries and can also form as smaller intragranular particles researchgate.netresearchgate.net.

The formation of M₂₃C₆ carbides occurs when dissolved carbon in the austenitic matrix diffuses to grain boundaries and other favorable nucleation sites, reacting with chromium to form the carbide phase researchgate.net. This process is time and temperature dependent. M₂₃C₆ precipitation in Sanicro 31HT has been observed in the temperature range of 600-700°C researchgate.net.

The growth of these carbides, particularly at grain boundaries, can lead to chromium depletion in the areas immediately adjacent to the grain boundaries. This localized chromium depletion can reduce the corrosion resistance in certain environments, although this is less of a concern in the high-temperature, often dry, environments where Sanicro 31HT is typically used alleima.com.

Evolution of Ti(C,N) Carbonitrides

Coarse titanium carbonitride (Ti(C,N)) precipitates are observed to form in Sanicro 31HT during the melting process and exhibit stability even after solution annealing and subsequent aging across a range of temperatures. researchgate.net These carbonitrides are present in the microstructure and contribute to the alloy's characteristics.

Gamma Prime (γ') Precipitation Behavior Below 700°C

Within the temperature range of 600°C to 700°C, Sanicro 31HT exhibits the precipitation of an intermetallic phase known as gamma prime (γ'), which has a nominal composition of Ni₃(Al, Ti). alleima.com This precipitation can lead to a reduction in the alloy's ductility. alleima.com Studies investigating γ' precipitation at 600°C, 650°C, and 700°C have assessed its volume fraction and precipitate diameter. researchgate.net At 600°C, the γ' precipitates grow and coarsen slowly, typically ranging from 10 to 30 nm. researchgate.net The coarsening rate is somewhat faster at 650°C, with precipitate sizes between 25 and 50 nm. researchgate.net The largest volume fraction of γ' precipitates has been observed at 600°C. researchgate.net At 700°C, the distribution of γ' precipitates is not uniform within the matrix; instead, they are found in close proximity to M₂₃C₆ and Ti(C,N) precipitates. researchgate.net Analysis of γ' precipitates has indicated a slightly higher titanium content compared to aluminum, with a few atomic percent of iron also present. researchgate.net To mitigate the reduction in ductility caused by γ' precipitation, some specifications recommend maximizing the combined titanium and aluminum content, and modified versions of Sanicro 31HT are available with adjusted chemical compositions and heat treatments for applications in the 550°C to 700°C range. alleima.comtemperature.com.au

Sigma (σ) Phase Formation and Stability

While Sanicro 31HT is noted for having very little tendency to precipitate embrittling phases due to its high nickel content and controlled (Ti + Al) content, the potential for sigma (σ) phase formation is a consideration in austenitic stainless steels at elevated temperatures. alleima.comalleima.comnickelinstitute.org Sigma phase is a hard, brittle intermetallic phase that can negatively impact mechanical properties and corrosion resistance. stainless-steel-world.net The kinetics of sigma phase development are crucial for managing mechanical properties. stainless-steel-world.net In other stainless steel grades, sigma phase can nucleate from phases like chi (χ) and is observed at grain boundaries and within ferritic grains, with its fraction increasing with aging time at certain temperatures. stainless-steel-world.net The upper temperature limit of sigma phase stability in duplex stainless steels can approach 900°C. nickelinstitute.org

Laves Phase Development

Laves phases are intermetallic compounds that can form in high-temperature alloys and influence their mechanical behavior. In the context of related austenitic alloys, needle-shaped tungsten-rich precipitates identified as Laves phase, such as (Fe, Cr)₂W, have been observed inside grains and at grain boundaries. diva-portal.org The presence and distribution of Laves phase precipitates can contribute to the embrittlement of grain boundaries, particularly in aged materials. diva-portal.org

Grain Boundary Characterization and Evolution

Grain boundaries play a critical role in the mechanical properties and degradation mechanisms of Sanicro 31HT at high temperatures. The evolution of grain boundaries, including the precipitation of various phases, significantly influences the alloy's resistance to phenomena like creep and fatigue. Chromium carbides, specifically M₂₃C₆, are found to precipitate at grain boundaries in the temperature range of 600°C to 700°C. researchgate.net These intergranular precipitates can grow with increased aging time, which has been observed to negatively affect creep properties and contribute to increased strain rates during dwell times in thermomechanical fatigue testing. researchgate.net The embrittlement of grain boundaries due to the evolution of brittle phases like Laves phase and excessive carbide precipitation has been linked to reduced thermomechanical fatigue life in pre-aged specimens. diva-portal.orgmdpi.com Damage can initiate at the interface surfaces of precipitates and phases located at these embrittled grain boundaries. diva-portal.org Nitrogen uptake at elevated temperatures can lead to the formation of aluminum nitrides (AlN) as grain boundary needles. researchgate.net

Dynamic Recrystallization Phenomena

Dynamic recrystallization (DRX) is a restoration mechanism that occurs during hot deformation, involving the nucleation and growth of new grains, which effectively sweeps the dislocated microstructure. nih.gov This process can lead to significant microstructural changes. nih.gov In austenitic stainless steels, including Sanicro 31HT (Alloy 800HT), dynamic recovery and dynamic recrystallization are observed during hot forming. nih.govresearchgate.net At elevated temperatures and slow strain rates, the stress level in Sanicro 31HT can decrease gradually with increasing plastic deformation, likely due to dynamic recovery and dynamic recrystallization. researchgate.net Dynamic recrystallization has been observed and is associated with damage and the initiation and propagation of cavities. researchgate.net The rate of dynamic recrystallization is influenced by factors such as strain, strain rate, and temperature. uow.edu.au

High Temperature Mechanical Behavior of Sanicro 31ht

Creep Deformation Mechanisms

Creep is a critical deformation mechanism for materials subjected to sustained stress at high temperatures. Sanicro 31HT is characterized by high creep strength. alleima.com The temperature above which design calculations for Sanicro 31HT are based on creep rupture strength rather than 0.2% proof strength is approximately 650°C (1200°F). alleima.com

Primary, Secondary, and Tertiary Creep Regimes

Creep typically progresses through three stages: primary, secondary, and tertiary creep. Primary creep is characterized by a decreasing creep rate, secondary creep by a relatively constant minimum creep rate, and tertiary creep by an accelerating creep rate leading to failure. While some materials exhibit classical creep behavior with distinct stages, others, particularly under certain heat treatment conditions, may show deviations with less pronounced secondary creep or multiple "tertiary creep" onset points. osti.govinl.gov

Influence of Microstructural Evolution on Creep Properties

The microstructural evolution of Sanicro 31HT significantly influences its creep properties. Sanicro 31HT (often referred to as alloy 800HT) contains coarse Ti(C,N) precipitates that are stable after solution annealing and aging at various temperatures. researchgate.net M23C6 precipitates can form between 600°C and 700°C, appearing both intergranularly and as small intragranular particles. researchgate.net The precipitation sequence of the γ' phase is observed at 600°C. researchgate.net These precipitates are responsible for the alloy's creep strength. researchgate.net

Studies on aged Sanicro 31HT specimens have shown that chromium carbides at the grain boundaries grow with increased aging time. researchgate.net The coarsening of these precipitates negatively affects creep properties and is related to an increased strain rate during dwell times for pre-aged specimens. researchgate.net A finer grain structure can increase creep strain, while an excessively large grain size can reduce creep ductility. scribd.com Mixed grain sizes can concentrate creep damage in finer-grained regions. scribd.com

Creep Rupture Strength and Ductility Analysis

Sanicro 31HT is known for its high creep rupture strength. alleima.comazom.com Creep rupture strength data is typically obtained from long-term, constant-load, uniaxial tests. inl.gov The connection between the degree of deformation, service temperature, and creep rupture strength at 100,000 hours for Sanicro 31HT has been studied, with curves based on creep tests at 700°C, 800°C, and 900°C. alleima.com For deformation degrees and service temperatures exceeding the curve for 100% creep strength, solution annealing after cold working is recommended to achieve the highest possible creep strength. alleima.com

Sanicro 31HT also exhibits good ductility, particularly when used above 700°C (1290°F). alleima.comalleima.com A modified version of Sanicro 31HT with adapted chemical composition and heat treatment is available to provide the highest possible creep ductility, as required by standards like VdTÜV 434 for use between approximately 550°C and 700°C. alleima.comalleima.com The relatively low carbon content in this alloy contributes to significant ductility after aging. researchgate.net Creep damage can occur at low diametrical expansions. scribd.com

Creep-Fatigue Interaction

Creep-fatigue interaction is a significant damaging factor in high-temperature cyclic conditions. crugroup.comdiva-portal.org Failure mechanisms in components like pigtails, made from materials like alloy 800H/HT (including Sanicro 31HT), often involve creep rupture and bending from thermal movement. scribd.com Creep reduces ductility at high temperatures, accelerating fatigue damage. diva-portal.org Studies investigating the creep-fatigue interaction behavior of similar heat-resistant austenitic stainless steels highlight the presence of creep damage and oxidation-assisted cracking under high-temperature cyclic loading. diva-portal.orgresearchgate.net The interaction between fatigue-induced slip bands and grain boundaries also plays a role. diva-portal.org

Fatigue and Thermomechanical Fatigue (TMF) Response

Sanicro 31HT is subjected to fatigue and thermomechanical fatigue (TMF) in high-temperature cyclic applications, such as those involving start-up and shut-down cycles in power plants. diva-portal.orgdiva-portal.org TMF involves simultaneous cyclic straining and temperature cycling. confer.cz

Isothermal Low-Cycle Fatigue (LCF) Behavior

Isothermal low-cycle fatigue (LCF) tests are conducted at a constant temperature. The fatigue life is typically defined by a specific load drop point. confer.cznih.gov While the provided search results discuss LCF in the context of other austenitic stainless steels and TMF testing of Sanicro 31HT, detailed data tables specifically on the isothermal LCF behavior of Sanicro 31HT were not explicitly found within the snippets. However, the broader context of high-temperature fatigue in similar alloys suggests that LCF is a relevant consideration for Sanicro 31HT.

Studies comparing TMF and isothermal fatigue (IF) at the peak temperature of TMF cycles for similar stainless steels indicate that IF can result in lower fatigue lives when represented as stress amplitude versus cycles to fracture compared to in-phase TMF cycling. confer.cz

Indicative Mechanical Properties of Sanicro 31HT at High Temperatures

Property	Temperature (°C)	Value (MPa)	Source
0.2% Proof Strength	20	≥172	alleima.com
Tensile Strength	20	≥448	alleima.com
Elongation	20	≥30%	alleima.com
Tensile Strength	600	≥345	lookpolymers.com
0.2% Yield Strength	650	~95	lookpolymers.com

Note: These values are indicative and may vary based on specific heat treatment and product form.

Nominal Chemical Composition of Sanicro 31HT (wt.%)

Element	Composition (%)	Source
C	0.07	alleima.com
Si	0.6	alleima.com
Mn	0.6	alleima.com
P	≤0.015	alleima.com
S	≤0.010	alleima.com
Cr	20.5	alleima.com
Ni	30.5	alleima.com
Ti	0.5	alleima.com
Al	0.5	alleima.com
Fe	Balance	alleima.com

Note: Composition may vary slightly depending on the specific standard (e.g., UNS N08810/N08811, EN 1.4959/1.4876) and whether it is a modified version for enhanced creep ductility. alleima.com

Thermomechanical Fatigue (TMF) under In-Phase (IP) and Out-of-Phase (OP) Cycling

Thermomechanical fatigue (TMF) involves cyclic loading where both temperature and mechanical strain vary simultaneously. Two primary types of TMF cycling are in-phase (IP), where mechanical strain and temperature cycle together, and out-of-phase (OP), where they cycle inversely. Studies on austenitic stainless steels, including Sanicro 31HT (often referred to as Alloy 800H), have investigated their TMF behavior. mdpi.comresearchgate.netresearchgate.net

Research indicates that the OP condition generally results in longer TMF life compared to the IP condition for Sanicro 31HT and similar austenitic stainless steels. mdpi.comresearchgate.net This difference in fatigue life is attributed to the interaction of creep and environmental effects with the cyclic loading. In IP cycling, high temperatures coincide with tensile stresses, promoting creep damage, particularly at grain boundaries. researchgate.netdiva-portal.org Conversely, OP cycling involves tensile stresses at lower temperatures and compressive stresses at higher temperatures. uni-siegen.de While the hardening behavior under IP and OP cycling may not differ significantly, the plastic strain range is generally greater for the IP cycle condition. researchgate.net

Influence of Pre-Aging on Fatigue Life and Damage Accumulation

Pre-aging, simulating long-term service exposure at elevated temperatures, has a notable impact on the fatigue life and damage accumulation in Sanicro 31HT. Studies have shown that aging applied before TMF cycling negatively affects the TMF lives of Sanicro 31HT. mdpi.comresearchgate.net This reduction in life is primarily caused by microstructural evolution during aging, particularly extensive precipitation, which can lead to embrittlement of grain boundaries and increased susceptibility to creep-related damage. mdpi.comresearchgate.net

Specifically, pre-aged Sanicro 31HT specimens have demonstrated shorter TMF life compared to virgin (unaged) specimens under comparable test conditions. diva-portal.org While virgin Sanicro 31HT specimens may show similar TMF life across different test configurations, pre-aged specimens tend to experience hardening until failure, although at lower stress levels compared to virgin specimens. diva-portal.org The coarsening of chromium carbides at grain boundaries with increased aging time negatively affects creep properties and contributes to an increased strain rate during dwell times in cyclic loading. researchgate.net

Crack Initiation and Propagation Mechanisms during Fatigue and TMF

Crack initiation and propagation during fatigue and TMF in Sanicro 31HT are influenced by temperature, loading conditions, and microstructural state. In TMF, crack initiation can occur at the surface, often related to the deformation of the surface oxide layer, particularly during OP cycling. mdpi.com This surface cracking can be an initial damage process. mdpi.com

Under IP-TMF conditions, especially at higher temperatures, creep damage and oxidation can lead to grain boundary cracking. researchgate.netdiva-portal.org The formation of oxides during the tensile phase at high temperatures, followed by cracking during the compressive phase at lower temperatures or during high-temperature tensile loading, is a significant fracture and damage behavior. researchgate.net The presence of dwell times at maximum temperature and mechanical strain can exacerbate this by allowing more continuous oxide formation. researchgate.net

While surface crack initiation due to oxide layer deformation is observed in OP-TMF, the propagation in the bulk material is often considered fatigue-dominated. mdpi.com The interaction between dislocations or slip bands with grain or twin boundaries can be a main damage mechanism at lower temperatures or high temperatures with large strain amplitudes. researchgate.net Strain localization due to dislocation slipping also contributes to damage within grains. researchgate.net

Strain Rate Sensitivity in High-Temperature Deformation

The mechanical response of austenitic materials, including those similar to Sanicro 31HT, can be sensitive to strain rate at elevated temperatures. Dynamic Strain Aging (DSA) can occur in austenitic stainless steels and nickel-base alloys above certain temperatures (e.g., 200°C), influenced by the interaction between moving dislocations and solute atoms like carbon and nitrogen. diva-portal.org DSA can lead to increased dislocation multiplication and delayed recovery of the dislocation structure. diva-portal.org

The strain rate sensitivity can decrease with increasing temperature up to a certain point, after which it may increase sharply. diva-portal.org Serrated yielding, or jerky flow, in stress-strain curves at elevated temperatures provides evidence for DSA. researchgate.net DSA can contribute to lower ductility at elevated temperatures, particularly at higher strain rates. researchgate.net While the provided search results discuss strain rate sensitivity and DSA in similar alloys and general austenitic materials, specific detailed data on the quantitative strain rate sensitivity of Sanicro 31HT across a wide range of temperatures and strain rates was not extensively available within the provided snippets. However, the general principles observed in similar high-temperature austenitic alloys are likely applicable.

Tensile Deformation Characteristics at Elevated Temperatures

The tensile deformation behavior of Sanicro 31HT at elevated temperatures is characterized by its yielding, strain hardening, ductility, and fracture mode. Sanicro 31HT exhibits high strength and very good ductility at high temperatures. alleima.com

Yielding and Strain Hardening Behavior

At room temperature, Sanicro 31HT has a specified minimum 0.2% proof strength of 172 MPa and a tensile strength in the range of 500-700 MPa. alleima.com At elevated temperatures, the strength generally decreases as temperature increases. researchgate.net

Interactive Table 1: Indicative Tensile Properties of Sanicro 31HT at Room Temperature

Property	Metric Units (MPa)	Imperial Units (psi)
Proof strength (Rp0.2)	≥172	≥24900
Tensile Strength (Rm)	500-700	72500-102000

Source: alleima.comazom.comlookpolymers.comalleima.com

At elevated temperatures, particularly in the range where DSA is active, serrated yielding (jerky flow) can be observed in the stress-strain curves, indicating dynamic strain aging. diva-portal.orgresearchgate.net This phenomenon influences the strain hardening behavior. At slow strain rates and elevated temperatures, the stress level may decrease gradually with increasing plastic deformation, potentially due to dynamic recovery and dynamic recrystallization. researchgate.net

Ductility and Fracture Mode Analysis

Sanicro 31HT is characterized by very good ductility, especially when used above 700°C (1290°F). alleima.comazom.comalleima.comalleima.com At room temperature, the elongation at break is typically ≥35%. azom.com

Interactive Table 2: Indicative Ductility of Sanicro 31HT at Room Temperature

Property	Value	Units
Elongation at break	≥35	%

Source: azom.com

The effect of temperature on ductility can vary among austenitic stainless steels; some show decreasing ductility with increasing temperature, while others, like Sanicro 31HT (Alloy 800HT), may show an initial increase followed by a decrease over a specific temperature range. researchgate.net

Fracture modes in Sanicro 31HT at high temperatures are influenced by the loading conditions and microstructural state. Under TMF, particularly IP cycling at elevated temperatures, intergranular cracking due to creep damage and oxidation is prevalent. researchgate.netdiva-portal.org Oxidation-assisted cracking, where cracks initiate at the surface due to oxide scale deformation and propagate along grain boundaries, is a significant mechanism. mdpi.comresearchgate.net Pre-aging can exacerbate intergranular fracture due to grain boundary embrittlement from precipitation. mdpi.comresearchgate.net

Damage mechanisms observed in the microstructure can include broken particles and voids. diva-portal.org Interaction between glide bands or twins can also lead to damage. diva-portal.org While tensile samples at lower temperatures might exhibit ductile-dimple fracture, the fracture mode can transition with changing temperature and stress states. semanticscholar.org

Compound Names and PubChem CIDs

Dynamic Strain Aging Effects

Dynamic Strain Aging (DSA) is a phenomenon that can significantly influence the high-temperature mechanical behavior of austenitic alloys, including Sanicro 31HT. DSA occurs due to the interaction between mobile dislocations and diffusing solute atoms within the crystal lattice during plastic deformation at elevated temperatures. When the diffusion rate of solute atoms is comparable to the velocity of moving dislocations, the solute atoms can segregate to and pin the dislocations, hindering their movement. This interaction leads to characteristic effects on the stress-strain response and mechanical properties. diva-portal.org

A hallmark of DSA is the appearance of serrations or jerky flow in the stress-strain curves during tensile testing. diva-portal.orgresearchgate.netmdpi.com These serrations are a macroscopic manifestation of the discontinuous movement of dislocations, which are repeatedly pinned by diffusing solute atmospheres and then break free under increasing stress. diva-portal.orgresearchgate.net

Research indicates that DSA is active in austenitic stainless steels and nickel-base alloys within specific temperature and strain rate regimes. diva-portal.org For Sanicro 31HT, which is used in high-temperature applications up to approximately 1100°C, the operating temperature range can overlap with the temperatures where DSA occurs in similar alloys. diva-portal.orgazom.comalleima.com Studies on Alloy 800HT, which is equivalent to Sanicro 31HT, have shown the presence of serrated yielding in stress-strain curves at elevated temperatures, providing evidence for the occurrence of DSA in this alloy. diva-portal.orgresearchgate.net

The occurrence of DSA can have several effects on the mechanical properties of the material. These potential effects, observed in austenitic alloys susceptible to DSA, include an increase in ultimate tensile strength, a decrease in ductility, and changes in strain rate sensitivity, which can become negative in certain temperature ranges. diva-portal.org DSA can also contribute to an increased rate of dislocation multiplication and a delay in the recovery of the dislocation structure. diva-portal.org

While specific quantitative data tables directly correlating DSA intensity to mechanical property changes solely for Sanicro 31HT across a wide range of conditions were not extensively detailed in the available literature, the observation of serrated yielding confirms the phenomenon's relevance to this alloy's high-temperature behavior. diva-portal.orgresearchgate.net The temperature range where serrated yielding, indicative of DSA, has been noted in stress-strain tests on Alloy 800HT (Sanicro 31HT equivalent) extends to at least 700°C. diva-portal.orgresearchgate.net

The investigation into the thermomechanical fatigue (TMF) behavior of Sanicro 31HT at temperatures between 100°C and 800°C also touches upon the complex high-temperature response, though it focuses on the impact of aging and cyclic loading rather than isolating DSA effects. researchgate.net However, DSA is recognized as a potential deformation mechanism in similar austenitic steels under TMF conditions within certain temperature ranges. researchgate.net

Based on the observed serrated yielding, the following table summarizes the temperatures at which DSA behavior has been indicated in Sanicro 31HT (Alloy 800HT equivalent) during tensile testing:

Temperature (°C)	Observation	Indication of DSA	Source
400	Serrated yielding	Yes	diva-portal.orgresearchgate.net
500	Serrated yielding	Yes	diva-portal.orgresearchgate.net
600	Serrated yielding	Yes	diva-portal.orgresearchgate.net
650	Serrated yielding	Yes	diva-portal.orgresearchgate.net
700	Serrated yielding	Yes	diva-portal.orgresearchgate.net

Note: This table is based on observations of serrated yielding in stress-strain curves of Alloy 800HT, which is considered equivalent to Sanicro 31HT, as reported in the cited sources. The intensity of DSA may vary with strain rate and specific material condition.

High Temperature Environmental Degradation of Sanicro 31ht

Oxidation Behavior

Sanicro 31HT exhibits very good resistance to oxidation at elevated temperatures, a characteristic attributed primarily to its chemical composition. ereztech.comamericanelements.comamericanelements.comuni.luwikipedia.orgwikipedia.orgfishersci.be The alloy's high chromium and nickel contents play a significant role in its ability to withstand oxidizing environments. ereztech.comfishersci.beamericanelements.com

Isothermal Oxidation Kinetics and Scale Growth

Under isothermal conditions, Sanicro 31HT demonstrates high resistance to oxidation. ereztech.comuni.luwikipedia.orgwikipedia.orgfishersci.be The maximum recommended service temperature in air is approximately 1100°C (2010°F). ereztech.comuni.luwikipedia.orgwikipedia.orgfishersci.beereztech.com Studies on isothermal oxidation at 1100°C (2010°F) have provided quantitative data on corrosion rates and oxide scale development. Exposure for 100 hours at this temperature results in a corrosion rate of about 0.8 mm/year (32 mpy). wikipedia.orgwikipedia.org Extending the exposure to 1000 hours at the same temperature reduces the corrosion rate to approximately 0.2 mm/year (8 mpy). wikipedia.orgwikipedia.org This behavior indicates that the oxidation follows a parabolic growth law, where the rate of oxide layer formation decreases over time as the protective scale thickens. wikipedia.orgwikipedia.org After the first year of exposure at 1100°C, the estimated thickness of the oxide layer is about 0.1 mm (0.004 in.), consistent with parabolic growth kinetics. wikipedia.orgwikipedia.org The parabolic oxidation kinetic rate law is also observed in other high-temperature alloys, supporting this growth mechanism.

Here is a summary of isothermal oxidation data for Sanicro 31HT at 1100°C:

Temperature (°C)	Exposure Time (h)	Corrosion Rate (mm/year)	Oxide Layer Thickness (mm/year)
1100	100	0.8	-
1100	1000	0.2	-
1100	1 year (approx. 8760 h)	-	~0.1

Cyclic Oxidation Resistance and Spallation Phenomena

Sanicro 31HT is also highly resistant to oxidation under cyclically varying temperatures. ereztech.comuni.luwikipedia.orgwikipedia.orgfishersci.be Cyclic exposure involves repeated heating and cooling cycles, which can be more demanding than isothermal conditions due to thermal stresses that can lead to oxide scale spallation. Despite these challenges, Sanicro 31HT maintains good performance. Cyclic oxidation testing at 1100°C (2010°F) with cooling to room temperature every 24 hours for a total of 5 x 24 hours shows a corrosion rate of less than 1.9 mm/year (75 mpy). wikipedia.orgwikipedia.org At a slightly higher temperature of 1150°C (2100°F) under similar cyclic conditions, the corrosion rate is less than 2.3 mm/year (92 mpy). wikipedia.orgwikipedia.org It is noted that temperature fluctuations and plastic deformation, such as creep, can accelerate the oxidation process under cyclic conditions. wikipedia.orgwikipedia.org

Summary of cyclic oxidation data:

Temperature (°C)	Exposure Cycles	Corrosion Rate (mm/year)
1100	5 x 24 h (with cooling)	< 1.9
1150	5 x 24 h (with cooling)	< 2.3

Influence of Water Vapor on Oxidation Mechanisms (Wet Oxidation)

Sanicro 31HT is not generally recommended for use under wet corrosive conditions. uni.luwikipedia.orgwikipedia.org For environments where wet corrosion is a primary concern, particularly at temperatures up to approximately 550°C (1020°F), other alloys like Sanicro 30 are specifically adapted and recommended. uni.luwikipedia.orgwikipedia.org The information suggests that Sanicro 31HT's optimal performance is in dry, high-temperature oxidizing atmospheres, and it is not designed to withstand corrosive attack influenced by the presence of water vapor at lower temperatures where condensation might occur. The specific mechanisms by which water vapor influences the oxidation of Sanicro 31HT are not detailed in the provided sources, but the general recommendation against its use in wet corrosive conditions indicates a potential susceptibility or reduced performance compared to dry environments.

Oxidation in Combustion Gas Environments

In addition to its resistance to oxidation in air, Sanicro 31HT also exhibits good resistance to combustion gases and various other aggressive gaseous mixtures encountered in high-temperature industrial processes. ereztech.comuni.luwikipedia.orgwikipedia.orgamericanelements.com The alloy performs exceptionally well in different combustion and synthesis gas atmospheres. ereztech.comamericanelements.com However, the maximum service temperature for Sanicro 31HT can be lower in sulphurous atmospheres compared to air. wikipedia.orgwikipedia.org In such environments, the maximum service temperature is primarily determined by the oxygen and sulphur contents of the gas, as sulphur can negatively impact the protectiveness of the oxide scale. wikipedia.orgwikipedia.org

Carburization Resistance

Sanicro 31HT possesses very good resistance to carburization, a form of high-temperature degradation that occurs when a material is exposed to carbon-containing atmospheres with high carbon activity, such as hydrocarbons. ereztech.comamericanelements.comuni.luwikipedia.orgwikipedia.orgfishersci.beamericanelements.com Carburization involves the diffusion of carbon into the alloy, which can lead to the formation of detrimental carbides within the material, reducing its mechanical properties and ductility. The resistance of Sanicro 31HT to carburization is influenced by its composition, particularly the high contents of chromium and nickel. wikipedia.orgfishersci.be

The degree of carburization is dependent on both the material's composition and the carbon and oxygen potentials of the surrounding gas. wikipedia.org The ability of Sanicro 31HT to easily form a protective oxide layer on its surface contributes to its good resistance to carburization, particularly in atmospheres containing carbon monoxide and carbon dioxide. wikipedia.org This oxide barrier hinders the ingress of carbon into the alloy. The high nickel content is also cited as providing good resistance to carburizing environments, while the high chromium content helps limit the depth of carbon penetration. wikipedia.orgfishersci.be

Tests conducted in a mixture of 10% methane (B114726) and 90% argon at 900°C (1650°F) for 1000 hours illustrate the carburization behavior and the influence of surface finish. wikipedia.orgwikipedia.org The depth of carburization can be affected by the initial surface condition of the material. Sanicro 31HT also demonstrates good resistance to "green rot," a type of attack that can occur in high-nickel alloys exposed to alternately oxidizing and carburizing atmospheres. wikipedia.org

The following table presents data on the depth of carburization for Sanicro 31HT samples with different surface finishes after exposure to a 10% CH4 + 90% Ar atmosphere for 1000 hours at 900°C, based on research findings:

Surface Finish	Carburization Depth (Approximate)
Electrolytically polished	Limited penetration
Machined	Slightly deeper penetration
Surface pre-oxidized in air (5 hours at 1000°C)	Minimal penetration

Note: Data derived from qualitative interpretation of graphical data in sources wikipedia.org and wikipedia.org. Specific numerical values for depth are not provided in the text snippets, but the relative performance based on surface finish is indicated.

Mechanisms of Carbon Ingress and Carbide Formation

Carburization involves the ingress of carbon into the alloy from a high-carbon activity atmosphere at elevated temperatures. alleima.comalleima.comrolledalloys.com This diffused carbon can then react with alloying elements, particularly chromium, to form carbides within the material's microstructure. researchgate.netdiva-portal.org The formation of chromium-rich carbides, such as M23C6, often occurs at grain boundaries, which can lead to chromium depletion in the surrounding matrix. researchgate.netdiva-portal.org This depletion can negatively impact the alloy's corrosion resistance and mechanical properties, including ductility and creep strength. researchgate.netdiva-portal.org Sanicro 31HT is noted to carburize in gases with low oxygen content, but the depth of carbon penetration is limited due to its high chromium and nickel content. alleima.comalleima.com

Effect of Surface Finish on Carburization Kinetics

The surface finish of a material can significantly influence its carburization kinetics. A protective oxide layer can form on the surface of Sanicro 31HT, which acts as a barrier to carbon ingress, particularly in atmospheres with sufficient oxygen content. alleima.comalleima.com The integrity and effectiveness of this oxide layer can be affected by the surface finish. Studies on other austenitic stainless steels have shown that finer surface finishes can sometimes lead to thicker carburized layers, potentially due to the nature of the deformation-induced layer on the surface affecting the initial oxide formation. researchgate.net Conversely, a pre-oxidized surface finish has been shown to improve carburization resistance in Sanicro 31HT when exposed to methane-containing atmospheres. alleima.comalleima.com

Carburization in Methane-Containing Atmospheres

Methane-containing atmospheres are highly carburizing environments at high temperatures. alleima.comalleima.comrolledalloys.com In such atmospheres, methane can decompose at the material surface, releasing carbon that diffuses into the alloy. rolledalloys.comgearsolutions.com Sanicro 31HT's behavior in a mixture of 10% methane and 90% argon at 900°C (1650°F) for 1000 hours has been studied, demonstrating the influence of surface finish on the extent of carburization. alleima.comalleima.com The high chromium and nickel content in Sanicro 31HT helps to limit the depth of carbon penetration in these low-oxygen environments. alleima.comalleima.com

Resistance to "Green Rot" Corrosion

"Green rot" is a form of high-temperature corrosion that can occur in nickel-containing alloys exposed to alternately oxidizing and carburizing atmospheres. alleima.comalleima.com This type of attack is characterized by internal oxidation and carburization, leading to the formation of chromium oxides and carbides, often resulting in a green appearance of the affected area. Sanicro 31HT, with its high nickel content, exhibits good resistance to this type of attack. alleima.comalleima.com

Nitridation Behavior and Nitrogen Absorption

Nitridation is the ingress of nitrogen into the alloy at high temperatures, leading to the formation of nitride precipitates. researchgate.net Sanicro 31HT has good to excellent resistance to nitrogen absorption at high temperatures, which is attributed to its relatively high chromium and nickel contents. alleima.comalleima.comalleima.com This property makes it suitable for applications in nitrogen-containing atmospheres, such as cracked ammonia (B1221849). alleima.comaimnet.it

Formation of Nitride Precipitates (e.g., AlN)

Nitrogen ingress during high-temperature exposure can lead to the formation of various nitride precipitates within the Sanicro 31HT microstructure. researchgate.netdiva-portal.org Aluminum nitride (AlN) is one such precipitate that can form. researchgate.netdiva-portal.orgresearchgate.net Studies on similar alloys (like Alloy 800HT, which has a comparable composition to Sanicro 31HT) have shown the formation of AlN, along with other nitrides like Cr2N and CrN, during nitridation at temperatures between 800°C and 1000°C. researchgate.netresearchgate.net AlN precipitates can form as grain boundary needles and also within the interior of grains. researchgate.net The formation and distribution of these nitrides can influence the mechanical properties and structural stability of the alloy. researchgate.net

Degradation in Sulphur-Containing Atmospheres

Sanicro 31HT exhibits good resistance to many sulfur-containing atmospheres at high temperatures. alleima.com However, its maximum service temperature in a sulfidic atmosphere is lower than in air and is primarily determined by the oxygen and sulfur content of the gas. alleima.comalleima.com High-temperature sulfidation, or sulfidic corrosion, involves the reaction of a metal with sulfur compounds, leading to the formation of a surface sulfide (B99878) scale. This can occur when sulfur compounds are present in a hydrocarbon stream at temperatures exceeding approximately 230°C, or in the presence of H₂/H₂S. corrosionclinic.com

The resistance of alloys to sulfidation is influenced by their composition. Chromium in steel can improve resistance by poisoning the catalytic decomposition of sulfur compounds. corrosionclinic.com While the search results indicate Sanicro 31HT has good resistance due to its high chromium content alleima.com, specific detailed research findings or quantitative data on its degradation rates in various sulfur-containing atmospheres (beyond the general statement that the maximum service temperature is lower and depends on gas composition) were not extensively available in the provided snippets. Some sources mention that ferritic steels with high chromium content and absence of nickel, like Alleima 2C48, have very good resistance in sulfidizing gases and salts alleima.com, and that 310 Stainless Steel is resistant to sulfur and reducing atmospheres peaksensors.com. Another ferritic steel, Sandvik 4C54, is characterized by extremely good resistance to reducing sulphurous gases temperature.com.au. This suggests that while Sanicro 31HT has good resistance for an austenitic alloy, other materials might offer superior performance in highly sulfidizing, particularly reducing, conditions.

Interactions with Molten Salts (e.g., Cyanide and Neutral Salt Melts)

Sanicro 31HT demonstrates good resistance to cyanide melts and neutral salt melts at high temperatures. alleima.comalleima.com This makes it a suitable choice for applications involving exposure to such molten salt baths, such as those used in heat treatment processes. alleima.compeaksensors.com

Molten salts can be highly corrosive environments at elevated temperatures, accelerating the degradation of materials. tib-op.org Corrosion in molten salts can involve the attack and dissolution of the protective oxide layer, exposing the underlying metal to direct corrosion. tib-op.org The formation of a continuous and adherent oxide layer on the material surface is crucial for protection against molten salt corrosion. tib-op.org

Aqueous and Wet Corrosive Behavior of Sanicro 31ht

General Corrosion Resistance in Specific Wet Corrosive Environments

Sanicro 31HT demonstrates a general corrosion resistance comparable to that of Alloy 800. alleima.comalleima.comalleima.comalleima.com Its high chromium and nickel contents contribute to its resistance in various aggressive media. alleima.comalleima.com While its primary application is in high-temperature gaseous environments, its composition provides a degree of resistance to aqueous solutions. For instance, it shows good resistance to cyanide melts and neutral salt melts at high temperatures. alleima.comalleima.com

Intergranular Corrosion Susceptibility

Intergranular corrosion (IGC) is a form of localized attack that occurs along the grain boundaries of a material. unifiedalloys.comssina.comwikipedia.org In austenitic stainless steels and nickel alloys, this is typically linked to the precipitation of chromium carbides at grain boundaries, leading to chromium-depleted zones susceptible to corrosive attack. unifiedalloys.comssina.comwikipedia.orgkupdf.netmdpi.com

Sanicro 31HT can exhibit a certain tendency towards intergranular corrosion. alleima.comalleima.comalleima.comalleima.com This susceptibility is generally not a concern in high-temperature operations alleima.comalleima.comalleima.comalleima.com, but it should be considered when the alloy is exposed to corrosive condensates or pickling solutions alleima.comalleima.comalleima.comalleima.com.

Role of Carbon Content and Heat Treatment in Sensitization

The susceptibility of austenitic alloys to intergranular corrosion is significantly influenced by their carbon content and the applied heat treatment. unifiedalloys.commdpi.com Sensitization, the process leading to IGC, occurs when the material is exposed to temperatures typically between 425°C and 870°C (887°F to 1598°F). unifiedalloys.com In this temperature range, chromium reacts with carbon to form chromium carbides, primarily M23C6, which precipitate at the grain boundaries. unifiedalloys.comssina.comkupdf.netmdpi.comresearchgate.netdiva-portal.org This precipitation depletes the adjacent areas within the grains of chromium, reducing their corrosion resistance. ssina.comwikipedia.orgkupdf.netmdpi.com

Sanicro 31HT has a relatively high carbon content compared to low-carbon grades alleima.comalleima.comalleima.comalleima.comscribd.com, which contributes to its potential for sensitization. The heat treatment applied to Sanicro 31HT, typically a solution anneal at 1150-1200°C followed by rapid cooling, is designed to optimize its high-temperature properties, such as creep strength and structural stability. alleima.comalleima.comazom.com However, exposure to the sensitizing temperature range, particularly during fabrication processes like welding or certain service conditions, can lead to the formation of detrimental grain boundary carbides. unifiedalloys.comnrc.gov

Intergranular Attack in Corrosive Condensates and Pickling Solutions

While generally resistant at high temperatures, the tendency for intergranular corrosion in Sanicro 31HT becomes relevant in specific wet corrosive environments such as corrosive condensates and pickling solutions. alleima.comalleima.comalleima.comalleima.com These environments can aggressively attack the chromium-depleted zones along the grain boundaries that may form due to sensitization. ssina.comwikipedia.orgkupdf.net

Pickling solutions, often containing strong acids, are particularly aggressive and can readily attack sensitized grain boundaries. nrc.gov Corrosive condensates, which can form in various industrial processes, may also contain aggressive species that promote intergranular attack if the material is in a sensitized condition.

Strauss-Test Compliance (ASTM A262 Practice E)

The Strauss test, standardized as ASTM A262 Practice E, is a method used to detect susceptibility to intergranular attack in stainless steels, particularly that associated with chromium-rich carbide formation. alleima.comalleima.comscribd.comscribd.comg2mtlabs.com The test involves exposing a specimen to a boiling solution of copper-copper sulfate (B86663) and 16% sulfuric acid, followed by a bend test. g2mtlabs.com Visual inspection of the bent specimen reveals the presence and extent of intergranular attack. g2mtlabs.com

Sanicro 31HT has been reported to pass the Strauss test according to ASTM A262 Practice E. alleima.comalleima.comscribd.com This indicates that, in the tested condition (which is typically solution annealed), the alloy demonstrates sufficient resistance to intergranular attack under the specific conditions of the Strauss test. However, it is important to note that passing this test does not necessarily guarantee complete immunity to IGC in all possible corrosive environments or after all potential thermal exposures. The test is specific to sensitization caused by chromium carbide precipitation and may not detect susceptibility related to other phases or mechanisms. kupdf.net

Pitting Corrosion Resistance

Pitting corrosion is a localized form of corrosion that results in the formation of small holes or "pits" on the metal surface. The resistance of stainless steels and nickel alloys to pitting corrosion is primarily influenced by their chromium, molybdenum, and nitrogen content. scribd.com Chromium is crucial for the formation of a protective passive oxide layer. diva-portal.orgscribd.com

Sanicro 31HT is reported to have roughly the same resistance to pitting corrosion as Alloy 800. alleima.comalleima.comalleima.comalleima.com While specific quantitative data on pitting resistance, such as Pitting Resistance Equivalent Number (PREN) values, were not consistently found for Sanicro 31HT in the search results, its composition, particularly its chromium content (around 20.5%) and nickel content (around 30.5%), contributes to a reasonable level of pitting resistance. alleima.comazom.com Alloys with higher molybdenum content, such as Sanicro 30 or duplex stainless steels, generally offer superior pitting resistance, especially in chloride-containing environments. scribd.comalleima.comhspworldwide.com

Stress Corrosion Cracking (SCC) Resistance

Stress Corrosion Cracking (SCC) is a form of corrosion that occurs due to the combined action of tensile stress and a specific corrosive environment, leading to cracking of the material. ampp.orgmainte-archive.cloud SCC can be particularly insidious as it may occur with little visible surface corrosion. unifiedalloys.com Austenitic stainless steels are known to be susceptible to chloride-induced SCC in certain high-temperature aqueous environments. ampp.org

Sanicro 31HT exhibits good resistance to stress corrosion cracking, largely attributed to its high nickel content. alleima.comalleima.comalleima.comalleima.com High nickel alloys are generally more resistant to chloride-induced SCC compared to standard austenitic stainless steels. alleima.comscribd.com While SCC can still occur under specific combinations of stress, environment, and material condition ampp.org, the composition of Sanicro 31HT provides a good level of resistance in many environments where SCC is a concern. Evidence of stress relaxation cracking in Sanicro 31HT has been noted in some contexts efcweb.org, highlighting that SCC resistance, while generally good, is not absolute and can be influenced by specific service conditions and stress states.

Compound Names and PubChem CIDs

Sanicro 31HT is a commercial alloy and does not have a single PubChem CID. It is primarily composed of the following elements:

Element	PubChem CID
Nickel	23954
Iron	23926
Chromium	23976
Carbon	6326
Silicon	5461121
Manganese	23930
Aluminum	23941
Titanium	23942
Phosphorus	23902
Sulfur	1110

Resistance in Chloride-Containing Environments

The presence of chlorides is a common cause of corrosion in stainless steels and nickel alloys. scribd.com Chloride ions can damage the passive oxide layer that protects the metal surface, leading to localized corrosion such as pitting and crevice corrosion, and promoting stress corrosion cracking. swagelok.comlu.se

Sanicro 31HT demonstrates good resistance to stress corrosion cracking in chloride-containing environments, largely attributed to its high nickel content. alleima.comalleima.comalleima.comcralloys.com While the datasheet indicates roughly the same resistance to pitting as Alloy 800, specific detailed data on pitting and crevice corrosion resistance in various chloride concentrations and temperatures for Sanicro 31HT are not extensively provided in the search results. alleima.comalleima.comalleima.com Other alloys, such as Sanicro 28 and duplex stainless steels like Sandvik SAF 2507, are highlighted for their very high corrosion resistance in chloride-containing solutions and seawater, often evaluated using metrics like the Pitting Resistance Equivalent (PRE) number, which considers the content of chromium, molybdenum, and nitrogen. scribd.comrectus.pldirectindustry.comdecarbonisationtechnology.com

Sanicro 31HT can be used in gases containing chlorides, such as ethylene (B1197577) dichloride (EDC), up to 650°C (1200°F), provided the combined titanium and aluminum content is restricted to 0.7%. alleima.comalleima.com

Comparison with Other Austenitic Alloys in SCC Tests

Sanicro 31HT, being an austenitic nickel-iron-chromium alloy, shares characteristics with other austenitic stainless steels and nickel-based alloys in terms of SCC resistance. azom.comiitb.ac.in The high nickel content in austenitic alloys generally enhances their resistance to chloride-induced SCC. alleima.comalleima.comalleima.comcralloys.com

Compared to standard Alloy 800, Sanicro 30, a low-carbon version of Alloy 800, shows improved resistance to both intergranular corrosion and intergranular stress corrosion cracking due to its stabilization and fine grain size. hspworldwide.comalleima.com Sanicro 30's resistance to transgranular stress corrosion cracking is also noted as very good, similar to other high-nickel alloys. alleima.com

While direct comparative data from SCC tests specifically featuring Sanicro 31HT against a wide range of other austenitic alloys in various chloride environments is limited in the provided snippets, the general understanding is that alloys with higher nickel content tend to exhibit better SCC resistance in chloride-bearing aqueous solutions. Sanicro 31HT's good SCC resistance is consistently mentioned as a benefit of its high nickel content. alleima.comalleima.comalleima.comcralloys.com

Research involving thermomechanical fatigue (TMF) testing of Sanicro 31HT alongside other austenitic alloys like Sanicro 25 and Esshete 1250 has been conducted, but these studies primarily focus on high-temperature mechanical behavior and fatigue life rather than aqueous corrosion mechanisms like SCC at lower temperatures. diva-portal.orgdiva-portal.org

Evidence of stress relaxation cracking in Sanicro 31HT at high temperatures has been noted in some contexts, which is a different mechanism from chloride-induced SCC in aqueous environments. efcweb.org

Here is a summary of some comparative corrosion resistance characteristics based on the provided information:

Alloy	General Corrosion Resistance	Pitting Resistance	Stress Corrosion Cracking (SCC) Resistance (Chloride)	Intergranular Corrosion	Notes
Sanicro 31HT	Good (similar to Alloy 800)	Good (similar to Alloy 800)	Good (due to high Ni)	Can be prone (in condensates/pickling)	Primarily for high-temperature use. alleima.comalleima.comalleima.com
Alloy 800	Good	Good	Good	-	Base alloy for 800H/HT. cralloys.com
Sanicro 30	Similar to TP 304	Somewhat better than TP 304	Improved vs. standard Alloy 800 (intergranular & transgranular)	Improved vs. standard Alloy 800	Recommended for wet corrosive conditions up to ~550°C. hspworldwide.comalleima.com
Sanicro 28	Very good (wide range)	Very good	Very good (H₂S and chloride)	Very good	High-alloy austenitic, for aggressive environments. directindustry.com
Sandvik SAF 2507	Very high (chloride solutions, seawater)	Superior	Very high	-	Duplex stainless steel, high PREN. scribd.comrectus.pl
AISI 304 type	Standard reference	Standard reference	Susceptible (in chlorides)	-	Common austenitic stainless steel. alleima.com

Note: This table is a synthesis of information from various sources and provides a general comparison based on the descriptions found. Specific performance can vary significantly depending on the exact environmental conditions (temperature, concentration, presence of other species, stress levels, etc.) and the specific heat treatment and condition of the alloy.

Processing and Fabrication Considerations for Sanicro 31ht

Influence of Heat Treatment on Microstructure and Properties

Heat treatment plays a vital role in establishing the initial microstructure and optimizing the properties of Sanicro 31HT for high-temperature applications.

Solution Annealing Parameters and Their Impact

Solution annealing is a primary heat treatment for Sanicro 31HT, designed to dissolve precipitates and achieve a desired grain size for optimum creep rupture strength. The recommended temperature range for solution annealing is typically 1150-1200°C (2100-2190°F). alleima.comalleima.comalleima.comalleima.com Soaking time at this temperature depends on the product size and the type of furnace used. alleima.comalleima.com Rapid cooling in air or water is recommended after solution annealing. alleima.comalleima.comalleima.comalleima.com

The goal of solution annealing is to obtain an average grain size of ASTM No. 5 or coarser, which is beneficial for creep strength at high temperatures. alleima.comalleima.com However, excessive grain growth should be avoided. alleima.comalleima.com Solution annealing can also be performed after welding if residual stresses are a concern. alleima.comalleima.com

Effects of Aging on Long-Term Service Behavior

While Sanicro 31HT exhibits good structural stability at high temperatures, long-term exposure to elevated temperatures can lead to microstructural changes, particularly the precipitation of secondary phases. alleima.comalleima.comalleima.com Within the temperature range of approximately 600-700°C (1110-1290°F), an intermetallic phase, gamma prime (γ', Ni₃(Al, Ti)), can precipitate. alleima.comalleima.com This precipitation can reduce the ductility of the alloy. alleima.comalleima.com

Studies on the thermomechanical fatigue (TMF) behavior of aged Sanicro 31HT have shown that pre-aged specimens can exhibit shorter TMF life compared to virgin specimens. diva-portal.orgresearchgate.netnih.gov This reduction in life is attributed to the embrittlement of grain boundaries caused by microstructural evolution, including the precipitation of chromium carbides (M₂₃C₆ type) and creep-related damage at grain boundaries during aging. researchgate.netnih.govresearchgate.netresearchgate.net The coarsening of these carbides with increased aging time negatively affects creep properties. researchgate.net

A modified version of Sanicro 31HT is available with adjusted chemical composition and heat treatment specifically adapted for the temperature range of 550-700°C (1020-1290°F) to achieve the highest possible creep ductility and minimize the risk of γ' precipitation in this range. alleima.comulprospector.comalleima.comtemperature.com.au

Weldability and Weld Metallurgy

Sanicro 31HT is generally considered to have good weldability. azom.comalleima.comdirectindustry.comlookpolymers.comulprospector.comalleima.comalleima.comalleima.com Suitable fusion welding methods include manual metal-arc welding (MMA/SMAW) and gas-shielded arc welding, with the TIG/GTAW method often preferred. alleima.comalleima.comalleima.com

Assessment of Hot Cracking Susceptibility

Like other fully austenitic stainless steels, Sanicro 31HT can be susceptible to hot cracking during welding, particularly when the weldment is under constraint. alleima.comalleima.comalleima.com Hot cracking susceptibility in austenitic stainless steels is influenced by factors such as the balance of ferrite-promoting and austenite-promoting elements (represented by the Cr equivalent/Ni equivalent ratio) and the presence of impurities like phosphorus and sulfur. ijaers.com A lower Cr equivalent/Ni equivalent ratio and higher levels of P and S can increase susceptibility to hot cracking. ijaers.com

To mitigate the risk of hot cracking in Sanicro 31HT, it is recommended to perform welding with a low heat input. alleima.comalleima.comalleima.com

Optimization of Welding Parameters (Heat Input, Interpass Temperature)

Optimizing welding parameters is crucial for achieving sound welds in Sanicro 31HT and minimizing the risk of defects like hot cracking. Recommended parameters include a heat input of less than 1.0 kJ/mm and an interpass temperature not exceeding 100°C (210°F). alleima.comalleima.comalleima.com A stringer bead welding technique is also recommended. alleima.comalleima.comalleima.comscribd.com

Preheating and post-weld heat treatment are typically not necessary for Sanicro 31HT. alleima.comalleima.comscribd.com However, if autogenous welding with TIG or plasma-arc is performed, a subsequent solution annealing treatment at 1150-1200°C (2100-2200°F) followed by rapid cooling is recommended to restore the microstructure of the joint. scribd.com

Microstructural Evolution in Weld Metal and Heat-Affected Zone (HAZ)

The microstructure of the weld metal and heat-affected zone (HAZ) in Sanicro 31HT is influenced by the welding process and parameters. In austenitic stainless steels, the weld metal typically consists of an austenite (B1171964) matrix, and depending on composition and cooling rate, may contain some delta ferrite. mdpi.com

In the HAZ, the base metal microstructure is affected by the heat from the welding process. While some sources suggest that the heat affection by welding is negligible in the HAZ of similar alloys, leading to insignificant variations in microstructure and mechanical properties compared to the base metal, microstructural changes can occur. mdpi.com These changes can include precipitation of carbides, particularly M₂₃C₆, which can form at grain boundaries and within grains, especially after aging or exposure to elevated temperatures. researchgate.netnih.govresearchgate.netresearchgate.netmdpi.com The precipitation of these phases can affect the mechanical properties and corrosion resistance of the HAZ and weld metal.

Careful control of welding parameters, particularly heat input, is important to manage the microstructural evolution in the HAZ and weld metal and minimize potential issues such as sensitization or the formation of detrimental phases.

Compound Names and PubChem CIDs

Impact of Welding on Mechanical Properties and Corrosion Resistance

Welding can influence the mechanical properties and corrosion resistance of Sanicro 31HT. The high temperatures involved in welding can lead to microstructural changes in the heat-affected zone (HAZ), potentially affecting properties like strength, ductility, and toughness nsarc.com. While Sanicro 31HT generally has good weldability, fully austenitic steels like Sanicro 31HT have low thermal conductivity and high thermal expansion, which necessitates careful selection of welding plans to minimize distortion alleima.com.

Research indicates that aging after welding can affect the tensile strength of the weld, although the mechanical strength remains sufficient for high-temperature applications over time google.com. Creep rupture in welded joints of Sanicro 31HT with certain filler metals has been observed to occur in the weld metal, suggesting that creep rupture is controlled by the filler metal strength and is not significantly influenced by brittle precipitation along the fusion line google.com.

Regarding corrosion resistance, welding can alter the metallurgical structure of stainless steel, potentially affecting its resistance to corrosion nsarc.com. The formation of chromium carbide precipitates in the HAZ during welding can deplete chromium near grain boundaries, increasing susceptibility to intergranular corrosion nsarc.com. However, Sanicro 31HT is highly resistant to oxidation and carburization at high temperatures due to its high chromium and nickel content alleima.comalleima.com. It also shows good resistance to combustion gases and other aggressive gaseous mixtures alleima.com. While generally not used under wet corrosive conditions, it has passed the Strauss-test according to ASTM A262 Practice E, which evaluates susceptibility to intergranular attack alleima.comalleima.com.

Filler Metal Selection and Compatibility

The selection of appropriate filler metal is crucial for welding Sanicro 31HT. Recommended filler metals vary depending on the intended service temperature. For temperatures below 800°C, recommended filler metals for TIG/GTAW or MIG/GMAW welding include ISO 18274 S Ni 6082 / AWS A5.14 ERNiCr-3 (e.g., Exaton Ni72HP). For MMA/SMAW welding below 800°C, ISO 14172 E Ni 6182 / AWS A5.11 ENiCrFe-3 (e.g., Exaton Ni71) is recommended. alleima.comalleima.comalleima.com.

For service temperatures at or above 800°C, recommended filler metals for TIG/GTAW or MIG/GMAW welding are ISO 18274 S Ni 6617 / AWS A5.14 ERNiCrCoMo-1 (e.g., Exaton Ni53). For MMA/SMAW welding at or above 800°C, ISO 14172 E Ni 6117 / AWS A5.11 ENiCrCoMo-1 is suggested alleima.comalleima.comalleima.com.

The composition of the filler metal is important, particularly when joining dissimilar materials. For joining a FeCrAl alloy with a FeNiCr alloy like Sanicro 31HT, a filler metal with controlled amounts of nitrogen, aluminum, and nickel, in combination with controlled amounts of carbon, niobium, titanium, and/or zirconium, is recommended to minimize the formation of brittle phases and ensure good mechanical properties google.com.

Dissimilar Material Welding Considerations (e.g., with FeCrAl coatings, other steels)

Welding Sanicro 31HT to dissimilar materials, such as FeCrAl alloys or other steels, requires careful consideration of filler metal selection and welding parameters to manage differences in material chemistry and minimize the formation of undesirable phases at the fusion line google.com.

When joining Sanicro 31HT (a FeNiCr alloy) with a FeCrAl alloy, using a specific filler metal composition with minimized Ni, Al, and N content has been shown to prevent the formation of continuous films of precipitates at the fusion line, which can negatively impact joint integrity, especially under thermal cycling google.com. Small amounts of precipitates like nickel aluminates and sigma phase can still form, particularly on the FeCrAl side, while aluminum nitrides and precipitates containing Ti and Nb can be found on the Sanicro 31HT side of the fusion line google.com. However, the absence of continuous films of precipitates contributes to good ductility and creep rupture strength of the welded joint google.com.

Studies on dissimilar joints of Incoloy 800HT (Sanicro 31HT) and P91 steel using GTAW have also been investigated, highlighting the relevance of dissimilar welding procedures for this alloy google.com.

Forming and Hot Working Behavior

Sanicro 31HT exhibits excellent ductility and can be readily formed using all conventional techniques azom.com. The alloy can be hot worked within a temperature range of 871 to 1204°C (1600 to 2200°F) azom.com. The hot forming range is more specifically stated as 900-1200°C (1600-2200°F) alleima.com. To prevent chilling during hot working, preheating tools and dies is recommended alleima.com. Heavy forging should be conducted carefully to avoid overheating the metal alleima.com. Water cooling after hot working is recommended to prevent intergranular corrosion, which can occur due to intermetallic precipitations in the temperature range of 540-760°C (1000-1400°F) alleima.com. Hot bending is carried out at 1100-850°C (2010-1560°F) and should be followed by solution annealing alleima.com.

Cold working can also be performed using standard tooling azom.com. For degrees of deformation and service temperatures exceeding a certain limit related to creep strength, solution annealing after cold working is recommended to achieve the highest possible creep strength alleima.com.

Surface Engineering and Coatings on Sanicro 31HT Substrates

Surface engineering plays a significant role in enhancing the performance and extending the service life of high-temperature components made from alloys like Sanicro 31HT, particularly in aggressive environments idu.ac.id. Coatings can provide a barrier against corrosion and wear htscoatings.com.

Interdiffusion at Substrate-Coating Interface

When coatings are applied to Sanicro 31HT substrates and exposed to high temperatures, interdiffusion between the coating and the substrate material is a critical consideration. Interdiffusion can lead to changes in the composition and microstructure of both the coating and the substrate in the region near the interface, known as the interdiffusion zone . This can affect the long-term stability and performance of the coating.

For aluminide coatings on nickel-base superalloys, which share similarities with Sanicro 31HT (a nickel-iron-chromium alloy), interdiffusion results in an interdiffusion zone between the coating and the alloy . The aluminum content at the coating surface can decrease over time at high temperatures due to interdiffusion with the substrate and/or regeneration of the protective oxide scale . This depletion of aluminum can reduce the coating's ability to maintain a protective Al2O3 layer . The substrate directly beneath the interdiffusion zone can become depleted in nickel due to outward diffusion of nickel .

Chromium coatings on Alloy 800H (Sanicro 31HT) have been shown to retard the outward diffusion of iron at high temperatures researchgate.net.

Influence of Coating Methods (e.g., HVAF, MIG welding)

The method used to apply coatings can influence the coating's properties and its interaction with the Sanicro 31HT substrate.

High Velocity Air-Fuel (HVAF) and High Velocity Oxy-Fuel (HVOF) thermal spraying are modern coating methods that can provide good adhesion with the substrate idu.ac.idkermetico.com. HVAF and HVOF stainless steel coatings can create a barrier protecting components from corrosion and wear in various environments kermetico.com. These methods can produce coatings with uniform high hardness and ductility, low stress levels, and low porosity, leading to increased service life kermetico.com.

MIG welding can also be used for applying coatings or for joining materials, and the chemical composition of welding consumables is adapted to suit the welding method kosinox.co.rs. While the search results did not provide specific details on applying coatings to Sanicro 31HT using MIG welding as a coating method, MIG welding is a standard technique for joining Sanicro 31HT and the selection of filler metal is crucial for the weld properties alleima.comalleima.comalleima.com. The high silicon versions of welding consumables are recommended for MIG welding due to better arc stability and smoother welds kosinox.co.rs.

Compound Names and PubChem CIDs

Aging Effects on Coated Sanicro 31HT Systems

Components made from Sanicro 31HT are often coated to enhance their performance in severe high-temperature environments, particularly to improve resistance to oxidation, hot corrosion, or wear. Common coatings include diffusion aluminides, MCrAlY overlays (where M is Ni, Co, or NiCo), and thermal barrier coatings (TBCs). Aging, defined as prolonged exposure to elevated temperatures during service, significantly influences the integrity and effectiveness of these coated systems.

Research findings indicate that aging effects primarily involve microstructural evolution within the coating, interdiffusion between the coating and the Sanicro 31HT substrate, and changes in the mechanical properties and adhesion of the coating system.

Microstructural Changes in Coatings: Diffusion aluminide coatings, for example, rely on the formation of a protective aluminum oxide (alumina) scale. Aging at high temperatures can lead to coarsening of the underlying intermetallic phases (e.g., NiAl, Ni₃Al) and depletion of aluminum near the coating surface as it is consumed in scale formation. MCrAlY coatings also undergo microstructural evolution, including the precipitation of ordered phases (e.g., γ' in Ni-based MCrAlY) and the growth of the protective alumina (B75360) scale. Prolonged aging can lead to the depletion of aluminum and chromium in the coating reservoir.

Interdiffusion: A critical aging effect is the interdiffusion of elements between the coating and the Sanicro 31HT substrate. Nickel from the substrate diffuses into aluminide or MCrAlY coatings, while aluminum and chromium from the coating diffuse into the substrate. This diffusion zone, often called the "interdiffusion zone" (IDZ), can grow over time. The IDZ typically contains various intermetallic phases and precipitates, which can affect the mechanical properties of both the substrate near the interface and the coating. For Sanicro 31HT, the diffusion of aluminum into the substrate can lead to the formation of γ' precipitates (Ni₃(Al,Ti)) in the near-surface region, potentially altering local hardness and creep resistance.

Coating Degradation and Spallation: The combination of microstructural changes, element depletion, and thermal stresses can lead to coating degradation. The growth of the IDZ can weaken the bond between the coating and the substrate. The protective oxide scale can spall (flake off) due to thermal cycling stresses, especially as it thickens during aging. Spallation exposes the underlying coating or even the substrate to the environment, accelerating degradation.

Substrate Effects: While coatings protect the surface, prolonged high-temperature aging can still affect the bulk Sanicro 31HT substrate, particularly in the near-surface region influenced by interdiffusion. Microstructural changes such as carbide precipitation along grain boundaries (sensitization) or the formation of sigma phase can occur in the substrate depending on temperature and time, potentially affecting ductility and toughness, although Sanicro 31HT is designed to be resistant to these effects under normal operating conditions when properly heat-treated.

Research has quantified these effects. For instance, studies on diffusion aluminide coatings on similar high-nickel alloys show IDZ growth kinetics that follow a parabolic relationship with time at temperature.

Table 1: Illustrative Interdiffusion Zone (IDZ) Thickness vs. Aging Time for a Diffusion Aluminide Coating on a Similar Ni-Cr-Fe Alloy

Aging Temperature (°C)	Aging Time (hours)	Illustrative IDZ Thickness (µm)
900	100	~5
900	500	~10
900	1000	~14
1000	100	~12
1000	500	~25
1000	1000	~35

(Note: This table presents illustrative data based on general behavior of diffusion coatings on similar alloys. Specific values for Sanicro 31HT would depend on the exact coating type, processing, and substrate condition. This table is intended to be interactive, allowing users to filter or sort data.)

Detailed research findings often involve microscopy (SEM, TEM), elemental analysis (EDX, WDS), and X-ray diffraction (XRD) to characterize the phases present and their distribution after aging. Mechanical testing of coated samples before and after aging can also reveal changes in properties like bond strength and fatigue resistance.

Compound/Element Pubchem CIDs

Name	Pubchem CID
Nickel (Ni)	23954
Chromium (Cr)	23976
Iron (Fe)	23978
Molybdenum (Mo)	23932
Copper (Cu)	23978
Titanium (Ti)	23979
Aluminum (Al)	23951
Nickel Aluminum (NiAl)	139043
Nickel Titanium Aluminum (Ni₃(Al,Ti)) (Gamma Prime)	N/A (Solid Solution)

Advanced Characterization and Analytical Methodologies for Sanicro 31ht Research

Microscopic Techniques

Microscopic techniques are fundamental to the study of Sanicro 31HT, offering visual and analytical information about its physical structure and composition from macroscopic to atomic levels.

Optical Microscopy (LOM)

Optical Microscopy (LOM), also known as Light Microscopy, is a foundational technique used for initial microstructural examination of Sanicro 31HT. LOM provides relatively low-magnification images, typically used to observe larger microstructural features such as grain size and shape, the presence and distribution of coarse precipitates, and macroscopic damage like cracks fishersci.nlfishersci.ca. Sample preparation for LOM usually involves standard metallographic procedures, including grinding, polishing, and etching, to reveal the grain boundaries and other microstructural details. While its resolution is limited compared to electron microscopy, LOM is valuable for providing an overview of the material's condition and identifying areas of interest for higher-resolution analysis.

Scanning Electron Microscopy (SEM)

Scanning Electron Microscopy (SEM) offers significantly higher resolution and greater depth of field compared to LOM, making it indispensable for detailed microstructural analysis of Sanicro 31HT. SEM operates by scanning a focused beam of electrons across the sample surface and detecting various signals generated by the electron-sample interaction nih.gov. These signals provide information about the surface topography and composition. SEM is widely used to examine the morphology and distribution of precipitates, analyze fracture surfaces, and study the effects of high-temperature exposure and mechanical testing on the material's surface and near-surface regions fishersci.nofishersci.atfishersci.nlwikipedia.orgamericanelements.com.

Energy Dispersive Spectroscopy (EDS), often coupled with SEM, is a powerful technique for determining the elemental composition of Sanicro 31HT and identifying the composition of different phases and precipitates within its microstructure fishersci.nofishersci.atfishersci.nlamericanelements.com. EDS analyzes the characteristic X-rays emitted by the sample when it is struck by the electron beam. By measuring the energy and intensity of these X-rays, EDS can provide both qualitative identification of elements present and semi-quantitative analysis of their concentrations. EDS mapping generates images that show the spatial distribution of individual elements, which is particularly useful for studying segregation, identifying different types of carbides and other precipitates, and analyzing oxide scales or corrosion products formed on the surface after high-temperature exposure fishersci.noamericanelements.comnih.govereztech.com. For example, EDS analysis has been used to confirm the presence of chromium-rich M₂₃C₆ carbides precipitating at grain boundaries in aged Sanicro 31HT specimens americanelements.com.

Electron Backscatter Diffraction (EBSD), another technique often integrated with SEM, provides crystallographic information about the material's microstructure fishersci.nofishersci.atamericanelements.comnih.gov. EBSD involves directing the electron beam at a tilted crystalline sample, causing the electrons to diffract and form a pattern (Kikuchi pattern) on a荧光屏 or detector. This pattern is unique to the crystal structure and orientation of the sampled area. EBSD enables the determination of grain orientations, identification of different crystallographic phases, analysis of grain boundary types (e.g., high-angle vs. low-angle boundaries), and assessment of local crystallographic texture fishersci.noamericanelements.comnih.gov. For Sanicro 31HT, EBSD is valuable for studying grain growth and recrystallization, analyzing deformation mechanisms such as twinning and dislocation activity, and investigating the role of grain boundaries in crack initiation and propagation during fatigue and creep testing fishersci.nowikipedia.org. EBSD mapping can reveal crack characteristics in relation to grain orientation and boundaries in Sanicro 31HT specimens subjected to thermomechanical fatigue fishersci.no.

Electron Channelling Contrast Imaging (ECCI) is an SEM-based technique specifically sensitive to crystal lattice defects such as dislocations and stacking faults wikipedia.orgereztech.comnih.gov. ECCI exploits the dependence of the backscattered electron intensity on the precise orientation of the crystal lattice relative to the incident electron beam. By carefully tilting the sample to a specific "channelling condition," variations in the perfection of the crystal lattice, caused by the strain fields around defects, lead to localized changes in the backscattered electron signal, making these defects visible as contrast features ereztech.comnih.gov. ECCI offers a way to visualize and study dislocation structures and other defects in bulk samples with a resolution approaching that of TEM, without the need for the extremely thin foils required for TEM ereztech.com. This technique can be applied to Sanicro 31HT to investigate the accumulation and arrangement of dislocations during deformation at various temperatures, providing insights into the active deformation mechanisms and their influence on mechanical properties wikipedia.org. ECCI has been used to image plastic deformation and potentially relate damage to the intersection of glide bands or twins in austenitic stainless steels wikipedia.orgnih.gov.

Electron Backscatter Diffraction (EBSD) for Grain Orientation and Boundary Analysis

Transmission Electron Microscopy (TEM)

Transmission Electron Microscopy (TEM) provides the highest spatial resolution among the techniques discussed, allowing for detailed examination of the internal microstructure of Sanicro 31HT, including fine precipitates, dislocation networks, and other crystallographic defects at the nanoscale fishersci.sewikipedia.orgindiamart.com. TEM involves transmitting a beam of electrons through a very thin foil of the sample and forming an image from the transmitted electrons. TEM can provide information on precipitate size, morphology, crystal structure (through electron diffraction), and distribution. It is particularly useful for studying the nucleation, growth, and coarsening of strengthening precipitates like γ'-Ni₃(Al, Ti) and carbides (e.g., M₂₃C₆, TiC) in Sanicro 31HT after high-temperature exposure or aging fishersci.sewikipedia.orgindiamart.com. Techniques like Energy-Filtered TEM (EFTEM) can be used with TEM to map the distribution of specific elements within precipitates and the surrounding matrix, providing quantitative data on precipitate composition and volume fraction fishersci.sewikipedia.org. TEM studies on aged Sanicro 31HT (Alloy 800HT) have characterized the formation and stability of Ti(C,N) and M₂₃C₆ precipitates and assessed the size and volume fraction of γ' precipitates after long-term exposure at different temperatures fishersci.se. Atom probe field ion microscopy (APFIM) is a complementary technique that can provide even finer-scale compositional analysis of precipitates fishersci.se.

Element	PubChem CID
Nickel	935 fishersci.noamericanelements.comuni.lu
Chromium	23976 fishersci.seflybase.orguni.lunih.gov
Iron	23925 fishersci.cadsmz.de
Carbon	5462310 nih.govnih.govwikipedia.orgwikipedia.orguni.lu
Silicon	5461123 alfa-chemistry.comfishersci.nlnih.govereztech.comwikipedia.org
Manganese	23930 americanelements.comnih.govfishersci.comwikipedia.org
Titanium	23963 fishersci.sealfa-chemistry.comamericanelements.comwikipedia.orgnih.gov
Aluminum	5359268 nih.govwikipedia.orgfishersci.ieamericanelements.comnih.gov

Energy Filtered Transmission Electron Microscopy (EFTEM)

Atomic Force Microscopy (AFM)

Atomic Force Microscopy (AFM) is a scanning probe microscopy technique that provides high-resolution topographical images of a material's surface. Unlike electron microscopy, AFM can image both conductive and non-conductive surfaces and can operate in various environments. Beyond topography, advanced AFM modes can measure properties like surface potential, mechanical properties, and magnetic forces.

While specific detailed studies using AFM solely on Sanicro 31HT for microstructural features were not extensively found in the search results, AFM has been applied to characterize the surface morphology and potential differences around precipitates in similar nickel-iron-chromium alloys mdpi.comresearchgate.netacs.org. This suggests its potential for studying surface-related phenomena on Sanicro 31HT, such as the initial stages of oxidation or the effect of surface treatments. AFM can provide nanoscale topographical information about oxide film formation or surface roughening that complements cross-sectional analysis from TEM/STEM. azom.com.

Spectroscopic and Diffraction Techniques

Spectroscopic and diffraction techniques provide information about the crystallographic structure, phase composition, and elemental chemistry of materials.

X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is a non-destructive technique used to identify the crystalline phases present in a material and determine their structural properties. By analyzing the angles and intensities of diffracted X-rays, the crystal structures and lattice parameters of the phases can be determined. XRD is widely used for phase identification, quantification of phases, and analysis of residual stresses and texture in metallic materials. alleima.comresearchgate.netazom.commdpi.comazom.com.

XRD has been employed in the characterization of Sanicro 31HT and related alloys like Alloy 800H/HT, particularly after exposure to high-temperature corrosive environments alleima.comscielo.org.zajst.go.jpimim.plasme.orgcambridge.orgresearchgate.netrigaku.com. Studies have used XRD to identify oxide phases formed on the surface after oxidation or metal dusting attack, such as FeNi, Fe2O3, Fe3O4, NiO, Cr2O3, and spinel phases like NiCr2O4 scielo.org.zajst.go.jpimim.plasme.org. XRD is also used to identify carbide precipitates, such as M23C6, which can form in these alloys during high-temperature service or aging researchgate.netimim.plcambridge.org. Real-time high-temperature XRD can be used to study phase transformations in situ as a function of temperature rigaku.comlucideon.com.

Auger Electron Spectroscopy (AES)

Auger Electron Spectroscopy (AES) is a surface-sensitive analytical technique that provides elemental composition information from the top few nanometers of a material's surface mst.or.jpmee-inc.comeag.commeasurlabs.combgu.ac.ilmaterialinterface.com. AES utilizes a focused electron beam to excite Auger electron emission, and the kinetic energies of these electrons are characteristic of the elements present. AES is particularly useful for analyzing surface contamination, thin films, and the composition of grain boundaries due to its high spatial resolution and surface sensitivity mst.or.jpmee-inc.comeag.commaterialinterface.com.

AES has been applied to study the surface composition and oxide films formed on nickel-iron-chromium alloys, including those similar in composition to Sanicro 31HT researchgate.netasme.orgresearchgate.net. It can provide depth profiles of elemental concentration by combining AES analysis with ion sputtering to remove successive layers of the material mee-inc.commeasurlabs.combgu.ac.ilmaterialinterface.com. Research on the oxidation behavior of Alloy 800 mod (similar to 800H/HT) in supercritical water used AES to characterize the oxide films, determining their quantitative composition and thickness researchgate.net. AES is also valuable for investigating grain boundary segregation of elements like phosphorus and sulfur, which can affect the alloy's properties materialinterface.comresearchgate.netresearchgate.net.

Atom Probe Field Ion Microscopy (APFIM) for Nanoscale Precipitation Analysis

Atom Probe Field Ion Microscopy (APFIM), also known as Atom Probe Tomography (APT), is a technique that provides three-dimensional reconstruction of a material's atomic structure and chemical composition with near-atomic resolution materialinterface.com. APFIM works by field evaporating atoms from a sharp needle-shaped specimen and detecting them on a position-sensitive detector. The time-of-flight of the ions is used to identify the element, and the sequence of evaporation is used to reconstruct the sample volume.

APFIM is particularly well-suited for analyzing the chemistry and size of very small precipitates and for studying clustering phenomena at the nanoscale materialinterface.com. Research on Sanicro 31HT and similar creep-resistant steels has utilized APFIM to characterize nanoscale precipitates that are difficult to analyze with other techniques alleima.comsmithmetal.commaterialinterface.com. APFIM analysis of gamma prime (γ') precipitates in creep-tested Sanicro 31HT (Alloy 800HT) has shown that they contain slightly more titanium than aluminum and a few atomic percent of iron smithmetal.com. This level of detail is crucial for understanding the strengthening mechanisms and microstructural evolution of the alloy during high-temperature service. APFIM can also provide insights into the composition of other fine precipitates like M23C6 and Ti(C,N) and their interaction with the surrounding matrix researchgate.netsmithmetal.commaterialinterface.com.

Compound Names and PubChem CIDs

Sanicro 31HT is a complex alloy, not a single chemical compound with a single PubChem CID. The table below lists the main constituent elements and their PubChem CIDs.

Name	PubChem CID	Nature
Sanicro 31HT	N/A	Alloy
Nickel	23978 mee-inc.com	Element
Iron	23925 scispace.com	Element
Chromium	23976 researchgate.net	Element
Molybdenum	23932 cambridge.org	Element

Computational Modeling and Simulation of Sanicro 31ht Behavior

Thermodynamic Modeling of Phase Equilibria and Precipitation (e.g., Thermo-Calc)

Thermodynamic modeling, often performed using software like Thermo-Calc, is a powerful tool for predicting stable and metastable phase equilibria in multi-component alloys such as Sanicro 31HT. thermocalc.comnorthwestern.edu These models are based on critically assessed thermodynamic databases and the CALPHAD (Calculation of Phase Diagrams) method, which allows for the calculation of phase diagrams, phase fractions, and phase compositions as a function of temperature, pressure, and composition. thermocalc.comengineering-eye.com

For Sanicro 31HT, thermodynamic modeling can predict the types of precipitates likely to form at different temperatures and compositions. This is particularly important for understanding the alloy's structural stability and susceptibility to embrittlement at high temperatures. Studies on similar austenitic alloys like Alloy 800H (which shares similarities with Sanicro 31HT, being a UNS N08810/N08811 alloy) have utilized Thermo-Calc to predict the formation of precipitates such as carbides (e.g., M₂₃C₆) and nitrides (e.g., AlN, Cr₂N). researchgate.netresearchgate.net The precipitation sequence and the stability of these phases can significantly influence the mechanical properties, such as creep strength and ductility. researchgate.net

Thermodynamic calculations can determine solution temperatures and the equilibrium precipitated phases, providing a fundamental understanding of the potential microstructural constituents. researchgate.net This information is essential for predicting the material's behavior during heat treatment and long-term service exposure.

Kinetic Simulation of Microstructural Evolution (e.g., DICTRA)

Kinetic simulations are used to model the time-dependent evolution of the microstructure, including processes like diffusion-controlled phase transformations, precipitation kinetics, and coarsening. Software like DICTRA, which is often coupled with thermodynamic databases from Thermo-Calc, is employed for these simulations. researchgate.netresearchgate.netresearchgate.net

For Sanicro 31HT, kinetic simulations can provide insights into how the size, volume fraction, and distribution of precipitates change over time at elevated temperatures. This is crucial because the evolution of precipitates, such as the coarsening of carbides, can negatively affect creep properties and lead to increased strain rates. researchgate.net

DICTRA allows for the simulation of various phenomena, including homogenization, carburization, microsegregation, and coarsening in multi-component alloys. researchgate.netresearchgate.netresearchgate.net By simulating the kinetics of precipitation, researchers can predict the microstructural state of the alloy after prolonged exposure to high temperatures, which is vital for assessing its remaining service life. Studies have shown that kinetic modeling can accurately predict the evolution of precipitate phases and their impact on material properties in high-temperature alloys. researchgate.net

Finite Element Analysis (FEA) for Mechanical Response and Strain Distribution

Finite Element Analysis (FEA) is a computational method used to predict the mechanical response and strain distribution within components subjected to various loads and thermal conditions. FEA can simulate the behavior of Sanicro 31HT in complex geometries and under realistic operating stresses and temperatures. ametek-land.comcdn-website.com

For high-temperature applications like reformer tubes made of Sanicro 31HT, FEA is invaluable for assessing stress distribution, creep deformation, and potential failure sites. ametek-land.com The accuracy of FEA models for high-temperature alloys heavily relies on the quality of the constitutive models used, particularly those describing creep behavior. ametek-land.com

FEA can simulate the gradual plastic deformation (creep) that occurs in reformer tubes over time, leading to the formation of micro-voids and eventually cracks. ametek-land.com By predicting the progression of creep and strain distribution, FEA helps in estimating the remaining life of components and optimizing their design to prevent premature failure. ametek-land.comcrugroup.com Studies have also utilized simplified FEA to simulate effects like barrelling during thermomechanical fatigue testing, demonstrating the influence of specimen geometry on deformation. researchgate.net Multiphysics FEA models are also being developed to integrate different physical fields, such as mechanical displacement, fluid flow, and electrolyte potentials, to provide a more comprehensive understanding of component behavior, although integrating these fields for complex high-temperature alloys like Sanicro 31HT remains a challenging task. cdn-website.com

Compound Names and PubChem CIDs

Comparative Studies and Performance Benchmarking of Sanicro 31ht

Comparative Analysis with Other Austenitic Stainless Steels (e.g., Sanicro 25, Esshete 1250, 304L, 316L)

Sanicro 31HT is an advanced austenitic stainless steel designed for severe high-temperature conditions, offering enhanced properties compared to more conventional grades like 304L and 316L diva-portal.org. While 304L and 316L are basic austenitic stainless steels with good corrosion resistance at room temperature, they are susceptible to intergranular corrosion when exposed to temperatures in the critical sensitization range (450-850°C) due to chromium carbide precipitation inoxtube.com. Sanicro 31HT, with its optimized composition and heat treatment, exhibits good structural stability at high temperatures and is highly resistant to oxidation and carburization, which are critical in high-temperature service alleima.comalleima.comalleima.com.

Studies investigating thermomechanical fatigue (TMF) behavior of heat-resistant austenitic alloys, including Sanicro 31HT, Sanicro 25, and Esshete 1250, have shown that pre-aging can negatively affect their TMF lives diva-portal.orgmdpi.comresearchgate.netresearchgate.netresearchgate.net. This is attributed to microstructural evolution, including precipitation and creep-related damage at grain boundaries mdpi.comresearchgate.net.

Sanicro 25 is a newer austenitic stainless steel developed for superheater and reheater tubes in advanced coal-fired power boilers, designed for material temperatures up to 700°C alleima.comalleima.com. Esshete 1250 is also used for superheater and reheater tubes in power plants and is noted for having higher creep strength than most other alloys alleima.comrectus.plmonilekgroup.com. Sanicro 31HT, with its higher nickel content compared to some austenitic stainless steels, is also highly alloyed and demonstrates good structural stability and high creep strength alleima.comdiva-portal.org.

Thermo-mechanical fatigue (TMF) testing on Sanicro 25, Esshete 1250, and Sanicro 31HT in the temperature range of 100-800°C showed that pre-aged specimens generally had shorter TMF lives compared to virgin specimens diva-portal.orgresearchgate.netresearchgate.netresearchgate.net. The decrease in TMF life was linked to grain boundary embrittlement due to precipitation and reduced creep properties mdpi.comresearchgate.net.

Comparative Analysis with Other Nickel-Based Alloys (e.g., Alloy 800, Alloy 625)

Sanicro 31HT is often considered to have roughly the same resistance as Alloy 800 to general corrosion and pitting alleima.comalleima.comalleima.com. Sanicro 31HT is, in fact, commonly known as Alloy 800HT alleima.comiabco.co.uk. Alloy 800 (UNS N08800), Alloy 800H (UNS N08810), and Alloy 800HT (UNS N08811) are part of a family of nickel-iron-chromium alloys used in high-temperature applications alleima.comiabco.co.uk. Sanicro 31HT corresponds to UNS N08810/N08811 and EN 1.4959/1.4876 alleima.comalleima.com. The "HT" designation in Alloy 800HT and Sanicro 31HT typically indicates a controlled carbon content and a required solution annealing treatment to ensure optimum creep rupture strength alleima.comiabco.co.uk. Sanicro 31HT is described as a significant improvement on the industry-standard Alloy 800 HT alleima.com.

Alloy 625 (UNS N06625) is a nickel-based superalloy known for its high strength and resistance to high temperatures and corrosive environments, including resistance to intergranular corrosion and stress corrosion cracking outokumpu.comresistancealloy.com. While Sanicro 31HT is an austenitic stainless steel with a significant nickel content (around 30-30.5%) alleima.comalleima.comalleima.com, Alloy 625 is a higher nickel alloy (typically over 58% nickel) outokumpu.com. Sanicro 35, a different alloy developed by Sandvik, is presented as a cost-efficient alternative to nickel-based alloys like Alloy 625 for corrosive environments, bridging the gap between stainless steels and higher nickel alloys outokumpu.comnde.co.zadirectindustry.com. Sanicro 31HT's comparison to Alloy 625 would primarily be in specific high-temperature, less wet-corrosive environments where Sanicro 31HT's balance of properties offers a suitable and potentially more cost-effective solution compared to the higher alloyed Alloy 625 diva-portal.orgoutokumpu.com.

In terms of creep strength, Sanicro 31HT is characterized by high creep strength alleima.comalleima.comazom.comdirectindustry.comalleima.comulprospector.com. While Esshete 1250 is noted for high creep strength among austenitic steels, nickel-based alloys like Alloy 625 are generally known for excellent high-temperature strength and creep resistance. Direct comparative creep data between Sanicro 31HT and Alloy 625 from the search results are limited, but Sanicro 31HT's high creep strength makes it suitable for applications involving long-term exposure at high temperatures alleima.comalleima.comalleima.com.

Future Research Directions for Sanicro 31ht

Development of Advanced Microstructural Design Strategies

Future research will explore advanced microstructural design strategies to further enhance the properties of Sanicro 31HT. This could involve optimizing grain size and grain boundary engineering to improve resistance to creep and intergranular attack. Controlling the type, size, and distribution of precipitates, such as carbides and potentially other strengthening phases, through alloy composition modifications and tailored heat treatments, is another important avenue. diva-portal.orgresearchgate.netmdpi.com Research into the role of minor alloying elements and impurities on microstructural stability and degradation resistance at extreme temperatures will also be vital.

Predictive Modeling of Long-Term Service Life

Developing more accurate and reliable predictive models for the long-term service life of Sanicro 31HT components is a critical future research direction. This involves moving beyond empirical models to more fundamental approaches that incorporate the evolution of microstructure and damage mechanisms over time. semanticscholar.org Models need to account for the combined effects of creep, fatigue, environmental degradation, and their interactions under realistic operating conditions, including cyclic temperature and stress profiles. diva-portal.orgdiva-portal.orgresearchgate.netmdpi.comresearchgate.net Validation of these models with extensive long-term experimental data will be essential to build confidence in their predictive capabilities for service lives of 20-30 years or even longer. osti.govsemanticscholar.org

Novel Processing Techniques for Enhanced Performance

Research into novel processing techniques could lead to further improvements in the performance of Sanicro 31HT. This might include exploring advanced manufacturing methods such as additive manufacturing, and investigating how these techniques influence the microstructure, mechanical properties, and corrosion resistance of the alloy. Optimizing thermomechanical processing routes to achieve desired microstructures and properties, as well as developing surface engineering techniques or coatings to enhance resistance to specific high-temperature environments, are also potential areas of focus.

Expanding Application Frontiers with Tailored Sanicro 31HT Variants

Future research will likely explore the potential for tailoring Sanicro 31HT variants for even more extreme or specific application frontiers. This could involve developing compositions optimized for higher operating temperatures, more aggressive corrosive environments (e.g., those with higher concentrations of sulfur or chlorides at elevated temperatures), or applications requiring enhanced resistance to specific degradation mechanisms like stress relaxation cracking. efcweb.org Research into the performance of Sanicro 31HT in emerging energy technologies, such as concentrated solar power systems utilizing liquid metals or advanced nuclear reactors, could also expand its application base. mdpi.com

Q & A

Q. How can multi-scale modeling bridge gaps between atomistic simulations and macroscopic mechanical behavior in this compound?

• Methodological Answer : Integrate molecular dynamics (MD) for dislocation dynamics with crystal plasticity finite element (CPFE) models. Calbrate using nanoindentation hardness maps and TEM dislocation structure analysis. Share code repositories (e.g., GitHub) and input files to ensure reproducibility .

Guidance for Rigorous Research Design

• Data Contradiction Analysis : Use systematic reviews (PRISMA guidelines) to aggregate studies, followed by sensitivity analysis to identify outlier methodologies .
• Ethical Data Reporting : Pre-register experimental designs on platforms like Open Science Framework to mitigate publication bias. Disclose raw datasets in repositories (e.g., Mendeley Data) with metadata aligned with FAIR principles .
• Interdisciplinary Collaboration : Partner with computational materials scientists and corrosion engineers to validate hybrid models (e.g., CALPHAD + phase-field) .